Cas no 14283-05-7 (Tetraamminecopper sulphate)

• Product Name: Tetraamminecopper sulphate
• CAS No: 14283-05-7
• MF: CuH₈N₄O₄S
• MW: 223.698919296265
• MDL: MFCD00150661
• CID: 144734
• Update Time: 2025-10-11

Tetraamminecopper sulphate Chemical and Physical Properties

Names and Identifiers

• Tetraamminecopper sulphate
• TETRAAMMINECOPPER (II) SULFATE HYDRATE
• Copper ammine sulfate
• Copper tetraammine sulfate
• COPPERTETRAMINESULPHATE
• Cupric sulfate ammoniate
• Tetraamminecopper Sulfate
• Nsc305303
• [Cu(NH3)4]SO4.nH2O
• COPPER(II)AMINESULFATE
• tetraaminecopper(II) sulfate
• tetraammine-copper(2++sulfate(1:1)
• Tetraamminecopper(Ⅱ) Sulfate n-Hydrate

• MDL： MFCD00150661
• Inchi： 1S/Cu.4H2N.H2O4S/c;;;;;1-5(2,3)4/h;4*1H2;(H2,1,2,3,4)/q+6;4*-1;/p-2
• InChI Key： COQRPAHJXJOYSC-UHFFFAOYSA-L
• SMILES： S([O-])([O-])(=O)=O.[Cu+2](N)(N)(N)N

Computed Properties

• Exact Mass: 244.99800
• Monoisotopic Mass: 226.987527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 84.3

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: 330°Cat760mmHg
• Flash Point: °C
• PSA: 110.83000
• LogP: 0.97160
• Solubility: Not determined

Tetraamminecopper sulphate Security Information

• Safety Instruction： S22; S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal sulfates

Additional information on Tetraamminecopper sulphate

Tetraamminecopper Sulphate: A Comprehensive Overview

Tetraamminecopper sulphate, also known by its CAS number 14283-05-7, is a coordination compound with significant applications in various fields of chemistry and materials science. This compound, composed of copper ions coordinated with ammonia molecules and sulfate ions, has been extensively studied for its unique properties and versatile uses. In recent years, advancements in coordination chemistry have further highlighted its potential in emerging technologies.

The molecular structure of Tetraamminecopper sulphate is characterized by a central copper(II) ion surrounded by four ammonia ligands and one sulfate ion. This arrangement results in a highly stable complex with distinctive optical and electronic properties. Researchers have recently explored the role of such complexes in catalytic processes, particularly in the oxidation of organic compounds. Studies published in 2023 have demonstrated that copper complexes like this can significantly enhance reaction rates under mild conditions, making them promising candidates for industrial applications.

In terms of synthesis, Tetraamminecopper sulphate is typically prepared by reacting copper sulfate with excess ammonia. The reaction conditions, including pH and temperature, play a crucial role in determining the final product's stability and purity. Recent research has focused on optimizing these parameters to achieve higher yields and purities, which are essential for applications requiring high precision, such as in electronic materials.

The applications of Tetraamminecopper sulphate span across multiple industries. In the field of electroplating, it serves as a key component in copper deposition processes due to its ability to form uniform coatings. Additionally, it is utilized as a catalyst in organic synthesis, where its coordination properties facilitate selective transformations of substrates. A 2023 study highlighted its effectiveness in asymmetric catalysis, opening new avenues for enantioselective reactions.

In the realm of materials science, copper complexes like this are being explored for their potential in developing novel materials with tailored properties. For instance, recent investigations have focused on their use in creating hybrid materials that combine organic and inorganic components. These materials exhibit enhanced mechanical strength and conductivity, making them suitable for advanced electronics and energy storage devices.

Furthermore, the environmental impact of Tetraamminecopper sulphate has become a topic of interest. Researchers are examining ways to minimize waste generation during its synthesis and application. Green chemistry approaches, such as recycling solvent systems and reducing energy consumption, are being implemented to enhance the sustainability of processes involving this compound.

In conclusion, Tetraamminecopper sulphate stands out as a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical properties and recent advancements in its utilization underscore its importance in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technologies.